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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 4-
ethylbenzenesulfonic acid. The information is curated for professionals in research and

development, with a focus on presenting clear, quantitative data and detailed experimental

methodologies.

Chemical and Physical Properties
4-Ethylbenzenesulfonic acid is an aromatic sulfonic acid that is a versatile intermediate in

organic synthesis. It is typically a solid at room temperature and is corrosive.[1][2] Its properties

make it useful as a catalyst, surfactant, and a doping agent for conductive polymers.[1][3]
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Identifier Value

IUPAC Name 4-ethylbenzenesulfonic acid

CAS Number 98-69-1[4]

Molecular Formula C₈H₁₀O₃S[4]

Molecular Weight 186.23 g/mol [4]

InChI
InChI=1S/C8H10O3S/c1-2-7-3-5-8(6-4-

7)12(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)[3]

SMILES CCC1=CC=C(C=C1)S(=O)(=O)O[3]

Physical Properties
Property Value

Physical State Solid[2]

Density 1.229 g/mL at 25 °C[2]

Refractive Index (n20/D) 1.5331[2]

pKa -0.45 ± 0.50 (Predicted)[2]

Flash Point >230 °F (>110 °C)[2]

Solubility Soluble in water and polar organic solvents.

Experimental Protocols
Synthesis of 4-Ethylbenzenesulfonic Acid via
Sulfonation of Ethylbenzene
This protocol describes a general laboratory procedure for the synthesis of 4-
ethylbenzenesulfonic acid.

Materials:

Ethylbenzene
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Concentrated sulfuric acid (98%)

Ice

Saturated sodium bicarbonate solution

Round-bottom flask

Magnetic stirrer

Dropping funnel

Thermometer

Ice-water bath

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer,

add a measured amount of ethylbenzene.

Cool the flask in an ice-water bath.

Slowly add a stoichiometric excess (e.g., 2 molar equivalents) of concentrated sulfuric acid

to the stirred ethylbenzene via the dropping funnel. Maintain the reaction temperature below

20°C during the addition.[1]

After the addition is complete, allow the mixture to warm to room temperature and then heat

to a controlled temperature of 50-60°C for 1-2 hours with vigorous stirring.[1]

Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC).

Upon completion, cool the reaction mixture to room temperature and carefully pour it onto

crushed ice with stirring.[1]

Slowly neutralize the acidic solution with a saturated solution of sodium bicarbonate until the

pH is neutral.[1]
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The sodium salt of 4-ethylbenzenesulfonic acid will be in the aqueous layer. This can be

used for further purification or the free acid can be regenerated by careful acidification

followed by extraction.

Purification by Recrystallization
A common method for the purification of sulfonic acids is recrystallization. The choice of solvent

is critical and depends on the solubility of the sulfonic acid and its impurities.

General Procedure:

Dissolve the crude 4-ethylbenzenesulfonic acid in a minimum amount of a suitable hot

solvent. For sulfonic acids, water or ethanol are often used.

If insoluble impurities are present, perform a hot gravity filtration.

Allow the solution to cool slowly to room temperature to induce crystallization. Further

cooling in an ice bath can increase the yield.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the crystals, for example, by azeotropic removal of water with toluene.

Analysis by High-Performance Liquid Chromatography
(HPLC)
This protocol provides a method for the analysis of 4-ethylbenzenesulfonic acid.

Instrumentation and Conditions:

Column: Newcrom R1 reverse-phase column or a similar C18 column.[2]

Mobile Phase: A mixture of acetonitrile (MeCN) and water containing an acidic modifier. A

typical mobile phase could be a gradient of acetonitrile and 0.1% phosphoric acid in water.[2]

For Mass Spectrometry (MS) compatibility, formic acid should be used instead of phosphoric

acid.[2]
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Flow Rate: 1.0 mL/min

Detection: UV at 220 nm

Injection Volume: 10 µL

Procedure:

Prepare a standard solution of 4-ethylbenzenesulfonic acid of known concentration in the

mobile phase.

Prepare the sample solution by dissolving the test substance in the mobile phase.

Inject the standard and sample solutions into the HPLC system.

Identify the 4-ethylbenzenesulfonic acid peak in the sample chromatogram by comparing

the retention time with that of the standard.

Quantify the amount of 4-ethylbenzenesulfonic acid in the sample by comparing the peak

area with the standard curve.

Spectral Data
Mass Spectrometry (GC-MS)
The NIST Mass Spectrometry Data Center reports a GC-MS spectrum for 4-
ethylbenzenesulfonic acid with major peaks at m/z 105, 107, and 186.[5]

Infrared Spectroscopy (IR)
FTIR spectra of 4-ethylbenzenesulfonic acid have been recorded, typically as a film cast from

chloroform.[5] Key expected absorptions would be characteristic of the sulfonic acid group (O-H

and S=O stretching) and the substituted benzene ring.

Safety and Hazards
4-Ethylbenzenesulfonic acid is a corrosive substance.[2] It is essential to handle it with

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

Work should be conducted in a well-ventilated fume hood.
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Caption: Workflow for the synthesis, purification, and analysis of 4-Ethylbenzenesulfonic
acid.
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Caption: Mechanism of electrophilic aromatic substitution for the sulfonation of ethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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